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Compound of Interest

Compound Name: Cuscuta propenamide 1

Cat. No.: B1251010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide details the isolation and characterization of 3-hydroxy-N-

phenethylpropanamide, a propenamide derivative isolated from the parasitic plant Cuscuta

chinensis. While the nomenclature "Cuscuta propenamide 1" is not standard in the literature,

this document focuses on the compound identified as 1 in scientific publications, which is 3-

hydroxy-N-phenethylpropanamide. This guide provides an overview of the compound, a

detailed experimental protocol for its isolation and characterization, and insights into its

potential biological activity.

Introduction
Cuscuta chinensis Lam. is a parasitic plant used in traditional medicine, known to contain a

variety of bioactive compounds including flavonoids, lignans, and alkaloids. Among these,

propenamide derivatives represent a class of compounds with potential pharmacological

activities. 3-hydroxy-N-phenethylpropanamide is a novel natural product isolated from this

plant. Understanding the methods for its extraction, purification, and structural elucidation is

crucial for further research and development.
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The primary compound of interest is 3-hydroxy-N-phenethylpropanamide. A summary of its key

identifiers is presented in Table 1.

Table 1: Compound Identification

Property Value

Compound Name 3-hydroxy-N-phenethylpropanamide

Source Organism Cuscuta chinensis Lam.

Molecular Formula C11H15NO2

Molecular Weight 193.24 g/mol

Experimental Protocols
The following sections provide a detailed methodology for the isolation and characterization of

3-hydroxy-N-phenethylpropanamide based on established phytochemical techniques for

Cuscuta species.

Plant Material Collection and Preparation
Collection: The whole plant of Cuscuta chinensis is collected and authenticated.

Drying: The plant material is air-dried in the shade to prevent the degradation of thermolabile

compounds.

Pulverization: The dried plant material is ground into a coarse powder to increase the surface

area for efficient extraction.

Extraction
Solvent Extraction: The powdered plant material is extracted with 95% ethanol by reflux. This

process is typically repeated two to three times to ensure exhaustive extraction.

Concentration: The resulting ethanolic extracts are combined and concentrated under

reduced pressure using a rotary evaporator to yield a crude extract.
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Fractionation
The crude ethanolic extract is suspended in water and subjected to sequential liquid-liquid

partitioning with solvents of increasing polarity to separate compounds based on their solubility.

Dichloromethane Fractionation: The aqueous suspension is first extracted with

dichloromethane. The dichloromethane fractions are collected.

Ethyl Acetate Fractionation: The remaining aqueous layer is then extracted with ethyl

acetate. The ethyl acetate fractions are collected.

Concentration: Each fraction is concentrated under reduced pressure to yield the

dichloromethane and ethyl acetate fractions.

Isolation and Purification
The ethyl acetate fraction, which is likely to contain 3-hydroxy-N-phenethylpropanamide, is

subjected to a series of chromatographic techniques for purification.

Silica Gel Column Chromatography: The ethyl acetate fraction is loaded onto a silica gel

column and eluted with a gradient of dichloromethane and methanol (e.g., starting from

100:0 to 0:100) to yield several sub-fractions.

Sephadex LH-20 Column Chromatography: Promising sub-fractions are further purified on a

Sephadex LH-20 column using methanol as the mobile phase to remove pigments and other

impurities.

Semi-preparative High-Performance Liquid Chromatography (HPLC): The final purification is

achieved by semi-preparative HPLC on a C18 column with a suitable mobile phase (e.g., a

gradient of methanol and water) to yield the pure compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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